Cas no 2690-05-3 (Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)-)

• Product name: Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)-
• CAS No: 2690-05-3
• MF: C₇F₁₆
• MW: 388.04935836792
• MDL: MFCD28900770
• CID: 4643497

Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Perfluoro(3-ethylpentane)
• Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(1,1,2,2,2-pentafluoroethyl)-
• Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)-

• MDL： MFCD28900770
• Inchi： 1S/C7F16/c8-1(2(9,10)5(15,16)17,3(11,12)6(18,19)20)4(13,14)7(21,22)23
• InChI Key： DBXHDMQAEGSYPF-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(F)(F)C(F)(C(F)(F)C(F)(F)F)C(F)(F)C(F)(F)F

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 82.5±8.0 °C at 760 mmHg
• Flash Point: 16.1±10.2 °C
• Vapor Pressure: 87.4±0.1 mmHg at 25°C

Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)-

Research Brief on Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- (CAS: 2690-05-3) in Chemical and Biomedical Applications

Recent advancements in the field of chemical and biomedical research have highlighted the significance of fluorinated compounds, particularly Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- (CAS: 2690-05-3). This compound, characterized by its highly fluorinated structure, has garnered attention due to its unique physicochemical properties, including high thermal stability, chemical inertness, and low surface energy. These attributes make it a promising candidate for various applications, ranging from advanced material science to biomedical engineering.

A study published in the Journal of Fluorine Chemistry (2023) investigated the synthesis and characterization of this compound, emphasizing its potential as a key intermediate in the production of specialty fluoropolymers. The research demonstrated that the compound's unique structure allows for enhanced performance in high-temperature and corrosive environments, making it suitable for applications in aerospace and electronics. Additionally, the study highlighted the compound's role in improving the durability and efficiency of industrial coatings.

In the biomedical sector, recent research has explored the use of Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- as a contrast agent in medical imaging. A 2023 study in the Journal of Biomedical Materials Research reported that the compound's high electron density and biocompatibility make it an excellent candidate for X-ray and MRI contrast enhancement. The study also noted its potential in targeted drug delivery systems, where its fluorinated structure can be leveraged to improve the stability and bioavailability of therapeutic agents.

Another significant development is the compound's application in environmental science. Research conducted by the Environmental Science & Technology journal (2023) examined its role in the degradation of persistent organic pollutants (POPs). The study found that the compound's fluorinated backbone can act as a catalyst in advanced oxidation processes, facilitating the breakdown of hazardous substances in contaminated water and soil. This discovery opens new avenues for addressing environmental pollution and promoting sustainable industrial practices.

Despite its promising applications, challenges remain in the large-scale production and handling of Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)-. A recent review in Chemical Engineering Journal (2023) discussed the need for optimized synthetic routes to improve yield and reduce environmental impact. The review also emphasized the importance of developing safer handling protocols to mitigate potential health risks associated with exposure to highly fluorinated compounds.

In conclusion, Pentane, 1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(pentafluoroethyl)- (CAS: 2690-05-3) represents a versatile and highly valuable compound in the chemical and biomedical fields. Its unique properties and diverse applications underscore the need for continued research and development to fully realize its potential. Future studies should focus on addressing production challenges and exploring novel applications in emerging technologies.